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Compound of Interest

Compound Name: Reactive yellow 185

Cat. No.: B1168554 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
C.I. Reactive Yellow 185 is a significant member of the azo class of reactive dyes, widely

utilized in the textile and paper industries for its vibrant green-light yellow hue and excellent

fastness properties.[1][2] Its chemical structure is designed to form a covalent bond with the

substrate, typically cellulosic fibers, ensuring high wash and light fastness. This technical guide

provides a comprehensive overview of the chemical structure, synthesis, and known properties

of Reactive Yellow 185, tailored for a scientific audience.

Chemical Structure and Properties
Reactive Yellow 185 is a complex aromatic compound characterized by an azo linkage (-

N=N-), multiple sulfonate groups that enhance water solubility, and a reactive triazinyl group.

The presence of a vinyl sulfone group is also indicated in its chemical name, which is a

common reactive group in many commercial dyes.
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Property Value Reference

CAS Number 111211-44-0 [1]

Molecular Formula
C27H24ClK3N8O15S4 or

C26H26ClN9O15S4 · 3K
[1][3]

Molecular Weight 981.53 g/mol or 985.56 g/mol [1][3]

IUPAC Name

tripotassium;4-[(E)-(5-

carbamoyl-1-ethyl-4-methyl-

2,6-dioxo-1,2,3,6-

tetrahydropyridin-3-

yl)diazenyl]-6-{[4-chloro-6-({4-

[2-

(sulfonatooxy)ethyl]sulfonyl}ph

enyl)amino]-1,3,5-triazin-2-

yl}aminobenzene-1,3-

disulfonate

[3]

Appearance Green-light yellow powder [1]

Solubility

Soluble in water. Quantitative

data is not readily available,

but reactive dyes with similar

structures can have solubilities

in the range of 100-400 g/L.[4]

UV-Vis Absorption (λmax)

A λmax of 410 nm has been

reported for a reactive yellow

dye, which may be indicative

for this class of compounds.

However, a specific spectrum

for Reactive Yellow 185 is not

publicly available.[5][6]

Fastness Properties
The fastness properties of a dye are critical for its application and longevity. The following data

for Reactive Yellow 185 has been reported according to ISO standards:
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Fastness Test Rating Standard

Light Fastness 5-6 ISO 105-B02[1]

Washing Fastness (Fading) 4-5 ISO 105-C06[1]

Washing Fastness (Staining) 5 ISO 105-C06[1]

Perspiration Fastness (Fading) 4 ISO 105-E04[1]

Perspiration Fastness

(Staining)
5 ISO 105-E04[1]

Oxygen Bleaching 3-4 [1]

Soaping 5 [1]

Rubbing Fastness (Dry) 4-5

ISO 105-X12 (Typical for high-

performance reactive dyes)[7]

[8]

Rubbing Fastness (Wet) 4

ISO 105-X12 (Typical for high-

performance reactive dyes)[7]

[8]

Synthesis of Reactive Yellow 185
The synthesis of Reactive Yellow 185 is a multi-step process involving diazotization, azo

coupling, and condensation reactions. The key precursors for its synthesis have been identified

as:

4,6-Diaminobenzene-1,3-disulfonic acid

1-ethyl-6-hydroxy-4-methyl-2-oxo-1,2-dihydropyridine-3-carboxamide

2,4,6-Trichloro-1,3,5-triazine (cyanuric chloride)

4-(2-sulfatoethylsulfonyl)aniline (p-base)

While a detailed experimental protocol with precise quantities, reaction times, and

temperatures is proprietary to manufacturers and not publicly available, the general synthetic
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pathway can be outlined.

Experimental Protocols
Note: The following are generalized procedures for the key reaction types involved in the

synthesis of Reactive Yellow 185. These are intended to be illustrative of the chemical

principles and may not represent the exact industrial process.

1. Diazotization of an Aromatic Amine (e.g., 4,6-Diaminobenzene-1,3-disulfonic acid)

Principle: A primary aromatic amine is converted to a diazonium salt by treatment with

nitrous acid (generated in situ from sodium nitrite and a strong acid).

General Procedure:

The aromatic amine is dissolved or suspended in an acidic aqueous solution (e.g., HCl)

and cooled to 0-5 °C in an ice bath.

A solution of sodium nitrite in water is added dropwise, maintaining the temperature below

5 °C.

The reaction mixture is stirred for a period of time to ensure complete diazotization. The

completion of the reaction can be monitored by testing for the absence of the starting

amine and the presence of nitrous acid (e.g., with starch-iodide paper).

2. Azo Coupling

Principle: The electrophilic diazonium salt reacts with an electron-rich coupling component

(e.g., a phenol or an amine) in an electrophilic aromatic substitution reaction to form the azo

compound.

General Procedure:

The coupling component (e.g., 1-ethyl-6-hydroxy-4-methyl-2-oxo-1,2-dihydropyridine-3-

carboxamide) is dissolved in an alkaline or acidic solution, depending on the nature of the

coupler, and cooled to 0-10 °C.
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The freshly prepared diazonium salt solution is added slowly to the solution of the coupling

component while maintaining the temperature and pH.

The reaction is stirred until the coupling is complete, which can be monitored by

chromatographic techniques (e.g., TLC). The product may precipitate from the solution

and can be collected by filtration.

3. Condensation with Cyanuric Chloride

Principle: The chlorine atoms on the triazine ring of cyanuric chloride can be sequentially

substituted by nucleophiles, such as amines. The reactivity of the chlorine atoms is

temperature-dependent, allowing for controlled substitution.

General Procedure:

Cyanuric chloride is typically dispersed in cold water or a mixture of water and a solvent

like acetone.

The first nucleophile (an aromatic amine) is added at a low temperature (around 0-5 °C)

and a specific pH to achieve monosubstitution.

After the first condensation is complete, the temperature is raised, and the second

nucleophile is added to achieve disubstitution.

The pH of the reaction mixture is carefully controlled throughout the process, as it

influences the rate of reaction and potential side reactions like hydrolysis of the cyanuric

chloride.

4. Purification of the Final Dye

Principle: The synthesized reactive dye is purified to remove unreacted starting materials,

by-products, and inorganic salts.

General Procedure:

The crude dye is often precipitated from the reaction mixture by the addition of a salt, such

as sodium chloride ("salting out").
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The precipitated dye is collected by filtration and may be washed with a brine solution.

Further purification can be achieved by techniques such as recrystallization or membrane

filtration (e.g., reverse osmosis or nanofiltration) to remove residual salts.

The purified dye is then dried, typically by spray drying, to obtain a fine powder.

Visualizations
Chemical Structure of Reactive Yellow 185
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Synthesis of Reactive Yellow 185

Step 1: Diazotization

Step 2: Azo Coupling Step 3: Condensation Reactions

Final Product

4,6-Diaminobenzene-1,3-disulfonic acid

Diazonium Salt Intermediate

NaNO2, HCl
0-5 °C

Azo Intermediate

1-ethyl-6-hydroxy-4-methyl-2-oxo-1,2-
dihydropyridine-3-carboxamide

Final Dye Precursor

Cyanuric Chloride

Monochloro-triazinyl Intermediate

1st Condensation
(with F)

4-(2-sulfatoethylsulfonyl)aniline

2nd Condensation
(with Azo Intermediate D)

Reactive Yellow 185

Purification

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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